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Compound of Interest

Compound Name: Sucrose, 6'-laurate

Cat. No.: B12644094

An In-depth Technical Guide to Sucrose Esters: Focusing on "Sucrose, 6'-laurate” and its
Synonyms

This technical guide provides a comprehensive overview of "Sucrose, 6'-laurate” and its
related sucrose esters for researchers, scientists, and drug development professionals. It
covers nomenclature, physicochemical properties, detailed experimental protocols, and the
mechanistic basis for its applications, particularly as a penetration enhancer in drug delivery
systems.

Nomenclature and Synonyms

"Sucrose, 6'-laurate” is a sucrose monoester where lauric acid is attached at the 6'-position of
the fructose moiety of sucrose. However, the term "sucrose laurate" is often used more broadly
in scientific literature and commercial products to refer to a mixture of sucrose monoesters of
lauric acid, which can include various positional isomers. The properties of these mixtures can
vary depending on the distribution of these isomers.

Below is a table summarizing the key synonyms and identifiers for "Sucrose, 6'-laurate” and
the more general "sucrose laurate."”
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"Sucrose, 6'-laurate”

"Sucrose Laurate"

Identifier Type . .
(Specific Isomer) (GenerallMixture)
[(2R,3S,4S,5R,6R)-6- 2-[(2S)-3,4-dihydroxy-2,5-
[(2S,3S,4S,5R)-3,4-dihydroxy- bis(hydroxymethyl)oxolan-2-
IUPAC Name 2,5-bis(hydroxymethyl)oxolan- ylJoxy-6-

2-ylJoxy-3,4,5-trihydroxyoxan-
2-ylImethyl dodecanoate[1]

(hydroxymethyl)oxane-3,4,5-
triol;dodecanoic acid

Common Synonyms

6'-O-Lauroylsucrose[?]

Sucrose monolaurate, Lauryl
sucrose, Sucrose lauric acid
esters, a-D-glucopyranoside,
b-D-fructofuranosyl,

monododecanoate[3][4][5]

CAS Number 20881-05-4[2] 25339-99-5, 37266-93-6[4]
Molecular Formula C24H44012 C24H44012

Molecular Weight 524.60 g/mol [1] 524.60 g/mol

UNII (Unique Ingredient GEE2CQJ4ZY[2] 05Q7CDOE49

Identifier)

Quantitative Physicochemical Data

The physicochemical properties of sucrose laurates, such as their Hydrophilic-Lipophilic

Balance (HLB) and Critical Micelle Concentration (CMC), are crucial for their function as

surfactants and emulsifiers. These properties can vary significantly between different

regioisomers.
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Property Value Notes and References

) For all sucrose monolaurate
Molecular Weight 524.60 g/mol )
isomers.[1]

The HLB value for sucrose
laurate monoesters generally
falls in this range, making them
HLB (Hydrophilic-Lipophilic 1117 effective oil-in-water
Balance) emulsifiers. The exact value
depends on the specific isomer
and the purity of the

monoester.[6][7][8]

This value is for a commercial
sucrose laurate product. The
CMC can vary between
Critical Micelle Concentration isomers; for instance, 6-O-
0.34 mM
(CMC) lauroyl sucrose has a CMC
approximately 2.5 times
greater than 1'-O-lauroyl

sucrose.[6][9]

Limited water solubility is
N characteristic of the
Aqueous Solubility ~5 mg/mL o
amphiphilic nature of sucrose

laurates.[6]

) In aqueous solution, indicating
Surface Tension ~52.8 mN/m o o
significant surface activity.[6]

Experimental Protocols
Enzymatic Synthesis of Sucrose Monolaurate

This protocol describes a highly regioselective method for the synthesis of sucrose
monolaurate using an alkaline protease.

Materials:
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e Sucrose

e Vinyl laurate

o Protex 6L (alkaline protease from Bacillus licheniformis)
e tert-amyl alcohol

e Dimethyl sulfoxide (DMSO)

e Deionized water

Procedure:

o Prepare a solvent mixture of tert-amyl alcohol/DMSO/water. The optimal water content is
around 3.4% (V/v).

o Dissolve vinyl laurate in the solvent mixture.

o Add powdered sucrose to the vinyl laurate solution. Introducing sucrose as a powder can
lead to a higher reaction rate.

e Add the lyophilized Protex 6L enzyme to the reaction mixture. An enzyme concentration of
1.5 mg/mL is effective.

e Maintain the reaction at a controlled temperature of approximately 43°C and a pH of 10.1 for
optimal activity.

» Monitor the reaction progress by analyzing aliquots over time using a suitable
chromatographic method (e.g., HPLC).

e The reaction should yield a high conversion of sucrose to 1'-O-lauroylsucrose within
approximately 9 hours.[10]

Chemical Synthesis of Sucrose Esters
(Transesterification)

This protocol outlines a general chemical synthesis of sucrose esters via transesterification.
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Materials:

Sucrose

Fatty acid methyl ester (e.g., methyl laurate)

Anhydrous potassium carbonate (catalyst)

Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) (solvent)
Procedure:

e Dissolve sucrose in DMF or DMSO with gentle heating (up to 100°C) and stirring until a clear
solution is obtained.

o Cool the solution to the desired reaction temperature (e.g., 90°C).

o Add the fatty acid methyl ester and the anhydrous potassium carbonate catalyst to the
sucrose solution.

o Conduct the reaction under reduced pressure to facilitate the removal of methanol, which is
a byproduct of the transesterification.

e Monitor the reaction by thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

» Upon completion, the reaction mixture can be purified by solvent extraction and
chromatography to isolate the sucrose esters.

Analysis of Sucrose Laurate Isomers by HPLC-MS

This protocol provides a general workflow for the analysis of sucrose laurate isomers using
High-Performance Liquid Chromatography coupled with Mass Spectrometry.

Instrumentation:
o HPLC system with a reversed-phase column (e.g., C8 or C18)

o Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD)
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e Mass Spectrometer with an Electrospray lonization (ESI) source
Procedure:

o Sample Preparation: Dissolve the sucrose laurate sample in a suitable solvent, such as
methanol, to a known concentration (e.g., 10 mg/mL). Filter the sample through a 0.2 um
membrane filter before injection.[11]

o Chromatographic Separation:

o Mobile Phase: A gradient of methanol and water is commonly used. The specific gradient
profile will depend on the isomers being separated.[11]

o Flow Rate: A typical flow rate is 1.0 mL/min.
o Column Temperature: Maintain the column at a constant temperature, for example, 40°C.
» Detection:

o ELSD/CAD: These detectors are suitable for non-chromophoric compounds like sucrose
esters.

o MS: Operate the mass spectrometer in positive ion mode with ESI. Sucrose esters are
often detected as sodium adducts ([M+Na]+). A full scan mode with a mass range of 100-
1600 m/z is appropriate for initial characterization.[12]

o Data Analysis: Identify and quantify the different sucrose laurate isomers based on their
retention times and mass-to-charge ratios.

Mechanisms and Visualizations
Mechanism of Action as a Penetration Enhancer

Sucrose esters, including sucrose laurate, are effective penetration enhancers for transdermal
drug delivery. Their mechanism of action is primarily attributed to their interaction with and
disruption of the highly organized lipid structure of the stratum corneum, the outermost layer of
the skin. This disruption increases the fluidity of the lipid bilayers, thereby enhancing the
permeation of drug molecules.[1][13]
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The key steps in this process are:

e Partitioning into the Stratum Corneum: The amphiphilic nature of sucrose laurate allows it to
partition into the lipid-rich intercellular spaces of the stratum corneum.

 Disruption of Lipid Packing: The sucrose laurate molecules insert themselves between the
endogenous lipid molecules (ceramides, cholesterol, and free fatty acids), disrupting the
tight, ordered packing of these lipids.[1]

 Increased Fluidity: This disruption leads to an increase in the fluidity and permeability of the
stratum corneum.

e Enhanced Drug Permeation: The more fluid lipid matrix offers less resistance to the diffusion
of drug molecules, leading to enhanced penetration into the deeper layers of the skin.

The following diagram illustrates this logical relationship.
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Mechanism of Sucrose Laurate as a Penetration Enhancer
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Mechanism of Sucrose Laurate as a Penetration Enhancer

Experimental Workflow: Synthesis and Analysis of
Sucrose Laurate

The following diagram outlines a typical experimental workflow for the synthesis and

subsequent analysis of sucrose laurate.
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Experimental Workflow for Sucrose Laurate Synthesis and Analysis
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Workflow for Sucrose Laurate Synthesis and Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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